Cas no 138047-73-1 (1-Piperidinecarboxylic acid, 4-hydroxy-4-(2-phenylethyl)-, phenylmethylester)

• Product name: 1-Piperidinecarboxylic acid, 4-hydroxy-4-(2-phenylethyl)-, phenylmethylester
• CAS No: 138047-73-1
• MF: C₂₁H₂₅NO₃
• Molecular Weight: 339.428106069565
• CID: 1250038

1-Piperidinecarboxylic acid, 4-hydroxy-4-(2-phenylethyl)-, phenylmethylester Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-hydroxy-4-(2-phenylethyl)-, phenylmethylester
• 1-Piperidinecarboxylic acid, 4-hydroxy-4-(2-phenylethyl)-, phenylmethyl ester

• Inchi： 1S/C21H25NO3/c23-20(25-17-19-9-5-2-6-10-19)22-15-13-21(24,14-16-22)12-11-18-7-3-1-4-8-18/h1-10,24H,11-17H2
• InChIKey： IXSJROKOQZSUIP-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCC(O)(CCC2=CC=CC=C2)CC1

Computed Properties

• 精确分子量: 339.18355

Experimental Properties

• Density: 1.172±0.06 g/cm3(Predicted)
• Boiling Point: 494.9±45.0 °C(Predicted)
• PSA: 49.77
• 酸度系数(pKa): 14.66±0.20(Predicted)